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Compound of Interest

Compound Name: Quizalofop

Cat. No.: B1680410

This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guidance and frequently asked questions (FAQSs) to optimize
the use of spray adjuvants with the herbicide quizalofop.
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Issue

Potential Cause

Recommended Solution

Reduced quizalofop efficacy
when tank-mixed with other
herbicides (e.g., broadleaf

herbicides).

Herbicide antagonism can
occur, reducing the

effectiveness of quizalofop.

The addition of an appropriate
adjuvant, such as a crop oll
concentrate (COC), high-
concentrate COC (HCOC), or
a silicon-based surfactant with
a nitrogen source (SNS), can
help overcome this
antagonism.[1][2][3] HCOC
has been shown to be
particularly effective in
mixtures with bispyribac-Na.[2]
[3] Increasing the ratio of
quizalofop in the mixture can

also help mitigate antagonism.

[1]

Inconsistent weed control
despite using quizalofop with

an adjuvant.

Environmental factors such as
low humidity, high temperature,
or rainfall shortly after
application can negatively
impact herbicide uptake. Plant
stress can also be a limiting
factor.[4][5]

Using an oil-based adjuvant
can decrease the rate of
droplet drying in low humidity,
increasing the potential for
absorption.[6] Some adjuvants
can also improve rainfastness.
[5] Avoid applying herbicides to
stressed plants.

Poor spray coverage on weed

foliage.

High surface tension of the
spray solution can lead to
beading of droplets on the leaf
surface, especially on waxy

leaves.

Activator adjuvants, particularly
surfactants, reduce the surface
tension of spray droplets,

leading to better spreading and

adhesion on the leaf surface.

(1131718l

Clogging of spray nozzles or
product separation in the spray

tank.

Physical or chemical
incompatibility between
quizalofop, other pesticides,
and/or liquid fertilizers in the

tank mix.

Use a compatibility agent to
prevent product separation
and clump formation.[7][9] A

"jar test" can be performed
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beforehand to check the

stability of the mixture.[9]

) ) Always follow the herbicide
Some adjuvants, particularly ]
) and adjuvant labels for
methylated seed oils (MSOs),
o recommended rates and
o are more aggressive in o )
Increased crop injury after ) ) ) application instructions.[7][8]
] dissolving the leaf cuticle, ) )
adjuvant use. ] Consider using a less
which can lead to greater ] ) )
o ) aggressive adjuvant like a crop
herbicide absorption by the ) ]
oil concentrate (COC) if crop
crop as well as the weed.[6] o
sensitivity Is a concern.

Frequently Asked Questions (FAQS)

Q1: What are the main types of spray adjuvants and how do they work?
Al: Spray adjuvants are broadly categorized into activator adjuvants and utility adjuvants.[1]
 Activator adjuvants directly enhance the efficacy of the herbicide.[7] They include:

o Surfactants (Wetting Agents): Reduce the surface tension of spray droplets, allowing for
better spreading and coverage on the leaf surface.[8]

o Qils (Crop Oil Concentrates - COC, Methylated Seed Oils - MSO): Help to dissolve the
waxy cuticle of the leaf, which enhances herbicide penetration.[6][8] MSOs are generally
more aggressive than COCs.[6]

o Nitrogen-Based Fertilizers (e.g., Ammonium Sulfate - AMS): Can condition hard water and
may increase herbicide uptake and translocation.[6][10]

 Utility adjuvants (Special-Purpose Adjuvants) modify the physical properties of the spray
solution.[1][7] They include:

o Compatibility agents: Help to mix different pesticides and fertilizers without physical
separation.[7]

o Buffering and Conditioning agents: Stabilize the pH of the spray solution and reduce
issues caused by hard water.[7][9]
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o Drift control agents: Reduce the number of fine spray droplets that are prone to drifting.
o Antifoaming agents: Prevent the formation of foam in the spray tank.
Q2: How do | choose the right adjuvant for my quizalofop application?

A2: The choice of adjuvant depends on several factors, including the target weed species,
environmental conditions, and any tank-mix partners. Always consult the quizalofop product
label for specific adjuvant recommendations.[9] Generally, oil-based adjuvants like petroleum
oil concentrate have been shown to significantly increase quizalofop absorption.[10] When
tank-mixing quizalofop with other herbicides that may cause antagonism, a high-concentrate
crop oil concentrate (HCOC) may be the most effective option.[2][3]

Q3: Can adding an adjuvant overcome herbicide resistance?

A3: While adjuvants cannot reverse genetic resistance to herbicides, they can play a role in
managing it. By maximizing the amount of herbicide taken up by the plant, correctly applied
adjuvants can help control weeds with low-level resistance.[4] However, once a weed
population is highly resistant, the impact of adjuvants is reduced.[4]

Q4: What is the effect of environmental conditions on quizalofop uptake with adjuvants?

A4: Environmental conditions can significantly influence herbicide performance. Low relative
humidity can cause spray droplets to evaporate quickly, reducing absorption. Oil-based
adjuvants can slow this drying process.[6] High humidity can sometimes enhance uptake.[5]
Wet, cold, and cloudy conditions have been observed to exacerbate injury to quizalofop-
resistant rice from quizalofop applications.[11]

Quantitative Data Summary

Table 1: Effect of Adjuvants on 14C-Quizalofop Absorption in Corn (8 hours after treatment)
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Adjuvant 14C-Quizalofop Absorption (%)
Petroleum Oil Concentrate (2.5% v/v) 80%][10]

Nonionic Surfactant (0.25% v/v) 18%][10]

No Adjuvant 8 - 13%[10]

Urea Ammonium Nitrate 8 - 13%[10]

Ammonium Polyphosphate 8 - 13%[10]

Ammonium Sulfate 8 - 13%[10]

Table 2: Influence of Adjuvants on Overcoming Quizalofop-p-ethyl + Bispyribac-Na
Antagonism for Barnyardgrass Control (Observed vs. Expected Control)

14 Days After Treatment 28 Days After Treatment
Treatment
(Observed/Expected %) (Observed/Expected %)
uizalofop + Bispyribac (No Antagonistic Interaction
Q . P i ( J 40% / 97%[2][3]
Adjuvant) Observed[2]
Quizalofop + Bispyribac +
43% / 95%(2] 58% / 97%[2][3]
cocC
Quizalofop + Bispyribac + SNS  63% / 95%)][2] 76% / 97%[2][3]
uizalofop + Bispyribac + 91% / 97% (Neutral
Q P i 86% / 95%[2] . (
HCOC Interaction)[2][3]

Experimental Protocols

Protocol 1: Measuring Quizalofop Foliar Uptake Using Radiolabeled Herbicide

This protocol outlines a method for quantifying the absorption of quizalofop into plant leaves
using a radiolabeled active ingredient (e.g., 14C-quizalofop).

Materials:

» 14C-quizalofop of known specific activity
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e Quizalofop formulation

e Selected adjuvants

e Microsyringe

o Test plants (e.g., volunteer corn, giant foxtail) grown under controlled conditions
 Distilled water or an aqueous organic solvent solution (e.g., 10-50% methanol)
 Liquid scintillation counter and vials

» Biological oxidizer

Methodology:

e Plant Preparation: Grow test plants to a specified growth stage (e.g., 3-4 leaf stage) in a
controlled environment.

o Treatment Solution Preparation: Prepare the spray solutions by mixing the quizalofop
formulation and the selected adjuvant in water. Add a known amount of 14C-quizalofop to
each solution.

o Application: Apply a small, precise droplet (e.g., 1-10 uL) of the radiolabeled treatment
solution to a specific location on a leaf of each plant using a microsyringe.[12]

e Harvesting: At predetermined time intervals after application (e.g., 2, 8, 24, 48 hours),
harvest the treated plants.

o Leaf Wash: To determine the amount of herbicide that was not absorbed, carefully wash the
surface of the treated leaf with distilled water or an aqueous solvent solution. Collect the
wash solution in a scintillation vial.

» Quantification of Unabsorbed Herbicide: Add a scintillation cocktail to the vial containing the
leaf wash and measure the radioactivity using a liquid scintillation counter.

e Quantification of Absorbed Herbicide:
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o The treated leaf is separated from the rest of the plant.

o The plant can be sectioned into parts (e.g., treated leaf, shoot above treated leaf, shoot
below treated leaf, roots).

o Combust each plant section in a biological oxidizer to capture the evolved 14C0O2.

o Measure the radioactivity of the captured 14CO2 using a liquid scintillation counter.

e Calculation:

o Total Applied Radioactivity: The radioactivity in the initial droplet.

[e]

Unabsorbed Radioactivity: Radioactivity measured in the leaf wash.

[e]

Absorbed Radioactivity: (Total Applied Radioactivity) - (Unabsorbed Radioactivity).

(¢]

Percent Absorption: (Absorbed Radioactivity / Total Applied Radioactivity) x 100.

[¢]

Translocation: The amount of radioactivity recovered in all plant parts except the treated
leaf, expressed as a percentage of the absorbed radioactivity.
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Caption: Workflow for measuring quizalofop uptake using radiolabeling.
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Caption: Adjuvant mechanisms for enhancing quizalofop uptake and action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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